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Technical Support Center: Long-Term Plutonium
Storage
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and professionals involved in the long-term

storage of plutonium.

Troubleshooting Guides
Issue 1: Unexpected Pressure Buildup in Storage
Container
Q1: I am observing a gradual increase in pressure within my sealed plutonium storage

container. What are the potential causes and how can I address this?

A1: An unexpected pressure increase in a sealed container storing plutonium is a significant

safety concern that requires immediate attention. The primary causes are typically gas

generation from radiolysis and chemical reactions.

Radiolysis: The radioactive decay of plutonium isotopes, particularly alpha decay, can break

down residual moisture, organic materials, and atmospheric gases (like nitrogen) within the

container, leading to the generation of hydrogen, oxygen, and other gases.[1]
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Chemical Reactions: Corrosion of the plutonium metal or interactions with impurities can also

produce gases.[2] For instance, plutonium dioxide is hygroscopic and can adsorb significant

amounts of water, which can then be radiolytically decomposed.[3]

Troubleshooting Steps:

Verify Monitoring Equipment: Ensure that the pressure monitoring equipment is calibrated

and functioning correctly.

Isolate the Container: If possible and safe to do so, isolate the container in a controlled

environment.

Characterize the Gas: If your experimental setup allows, and with appropriate safety

protocols, sample the headspace gas for analysis (e.g., using mass spectrometry) to identify

the constituent gases. This will help determine the primary gas generation mechanism.

Review Material and Packaging Records:

Water Content: Check the documentation for the last measured water content of the

plutonium material before packaging. The DOE standard for long-term storage requires

the water content to be below 0.5 wt%.[4]

Organic Materials: Confirm that no organic materials, such as plastics or oils, are in direct

contact with the plutonium.[3]

Stabilization Process: Verify that the plutonium oxide was stabilized by heating to at least

950°C for a minimum of two hours in an oxidizing atmosphere to ensure conversion to a

stable dioxide form and removal of volatile impurities.[5]

Consider Vented Containers: For materials where gas generation is expected and cannot be

entirely eliminated, the use of appropriately designed vented containers that allow for the

slow release of gases while preventing the escape of particulate matter may be necessary.[3]

Issue 2: Evidence of Corrosion on Stored Plutonium
Metal
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Q2: During a scheduled visual inspection, I've noticed discoloration and pitting on the surface

of plutonium metal that has been in storage. What could be causing this and what is the

recommended course of action?

A2: Corrosion of plutonium metal in long-term storage is a common challenge, primarily driven

by reactions with oxygen and water. Plutonium is highly reactive and can corrode rapidly in the

presence of even trace amounts of moisture or air.[6]

Potential Causes:

Container Breach: A failure in the hermetic seal of the storage container can allow

atmospheric gases and moisture to enter.

Incomplete Stabilization: The presence of residual moisture or organic materials within the

container at the time of sealing can lead to corrosion over time.[3]

Impurities: Certain impurities in the plutonium metal can accelerate corrosion processes.

Recommended Actions:

Assess Container Integrity: Perform a leak test on the storage container to check for

breaches in the seal.

Characterize Corrosion Products: If feasible and safe, obtain a sample of the corrosion

product for analysis (e.g., X-ray diffraction) to identify its composition. This can provide

insights into the corrosion mechanism.

Remediation and Repackaging:

If corrosion is confirmed, the plutonium metal will likely need to be removed from the

container in a controlled glovebox environment.

The corrosion products should be carefully removed.

The metal should be cleaned and stabilized.

The cleaned metal should then be repackaged in a new, certified, hermetically sealed

container.[3]
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Review Storage Atmosphere: Ensure that the inert gas backfill used during packaging was of

high purity and that the packaging environment was sufficiently dry.

Frequently Asked Questions (FAQs)
Q3: What are the key differences in storing plutonium metal versus plutonium oxide for the long

term?

A3: Both plutonium metal and plutonium oxide present unique storage challenges. Plutonium

oxide (PuO₂) is generally preferred for long-term storage because it is more chemically stable

and less prone to rapid corrosion than the metal.[3] However, PuO₂ is hygroscopic and can

adsorb water, which can lead to gas generation through radiolysis.[3] Plutonium metal is highly

reactive and pyrophoric under certain conditions, making its storage more hazardous if

containment is breached.[3]

Feature Plutonium Metal Plutonium Oxide (PuO₂)

Reactivity Highly reactive, pyrophoric More chemically stable

Corrosion Susceptible to rapid oxidation Less susceptible to corrosion

Hygroscopicity Low
High, can adsorb significant

water

Gas Generation
Lower potential from radiolysis

of adsorbed water

Higher potential from radiolysis

of adsorbed water

Stabilization
Requires removal of surface

corrosion

Requires high-temperature

calcination to ensure

stoichiometry and remove

volatiles

Q4: How does the isotopic composition of plutonium affect long-term storage?

A4: The isotopic composition significantly impacts the heat generation, radiation field, and rate

of material degradation during long-term storage. Higher concentrations of isotopes like

Plutonium-238 (²³⁸Pu) result in greater heat generation due to its shorter half-life and higher

specific activity.[7][8] This increased heat can accelerate chemical reactions and pressure
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buildup. Higher burnup plutonium also contains more ²⁴¹Pu, which decays to Americium-241

(²⁴¹Am), a potent gamma emitter, increasing the radiation dose from the stored material over

time.[9]

Isotope Half-Life (years)
Primary Decay
Mode

Key Storage
Consideration

²³⁸Pu 87.7 Alpha High heat generation

²³⁹Pu 24,110 Alpha

Fissile, primary

component of

weapons-grade Pu

²⁴⁰Pu 6,561
Alpha, Spontaneous

Fission
Neutron emitter

²⁴¹Pu 14.4 Beta
Decays to ²⁴¹Am

(gamma emitter)

²⁴²Pu 373,300 Alpha Long-lived

Q5: What is the purpose of thermal stabilization of plutonium oxide before storage?

A5: Thermal stabilization, typically by heating the material to at least 950°C for several hours in

an oxidizing atmosphere, is a critical step to prepare plutonium oxide for long-term storage.[5]

This process aims to:

Ensure Stoichiometry: Convert any remaining plutonium metal or lower oxides to the more

stable plutonium dioxide (PuO₂).[3]

Remove Volatiles: Drive off adsorbed water, organic contaminants, and other volatile

impurities that could lead to gas generation and container pressurization.[3]

Reduce Surface Area: High temperatures can lead to sintering of the oxide particles,

reducing the specific surface area available for moisture adsorption.
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Protocol 1: Measurement of Water Content in Plutonium
Oxide by Loss-on-Ignition
Objective: To determine the percentage of water and other volatile components in a plutonium

oxide sample.

Methodology:

Sample Preparation: In an inert atmosphere glovebox, accurately weigh a representative

sample of the plutonium oxide into a pre-weighed, high-temperature-resistant crucible (e.g.,

alumina).

Initial Weighing: Record the initial mass of the crucible and sample.

Heating: Place the crucible in a furnace with a controlled atmosphere. Heat the sample to a

target temperature, typically 950°C, in an oxidizing atmosphere (e.g., air or an argon-oxygen

mixture).[5]

Holding: Maintain the sample at the target temperature for a minimum of two hours to ensure

complete removal of volatile components.[5]

Cooling: Cool the sample in a desiccated environment to prevent re-adsorption of moisture.

Final Weighing: Once cooled to room temperature, weigh the crucible and sample again.

Calculation: The percentage loss-on-ignition (assumed to be primarily water) is calculated

as:

((Initial Mass - Final Mass) / Initial Mass) * 100

Protocol 2: Container Leak Testing Using Helium Mass
Spectrometry
Objective: To verify the hermetic seal of a plutonium storage container.

Methodology:

Preparation: Place the sealed plutonium container into a larger, vacuum-tight test chamber.
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Evacuation: Evacuate the air from the test chamber to create a vacuum.

Helium Introduction: Introduce helium gas into the test chamber, surrounding the plutonium

container.

Detection: A mass spectrometer connected to the container's internal volume (if a port is

available) or to the vacuum chamber monitors for the presence of helium.

Interpretation: If helium is detected inside the plutonium container (or if helium pressure in

the chamber drops in a specific way), it indicates a leak in the container's seal. The leak rate

can be quantified based on the amount of helium detected over time.

Visualizations
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Caption: Workflow for the stabilization and packaging of plutonium oxide for long-term storage.
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Caption: Key degradation pathways affecting long-term plutonium storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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